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Compound of Interest

Compound Name: Fmoc-Lys(Trt)-OH

Cat. No.: B020898 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(Trt)-OH
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Fmoc-Lys(Trt)-OH. The following procedural

guidance outlines operational and disposal plans to ensure the safe laboratory use of this

compound.

I. Hazard Identification and Physicochemical
Properties
While Fmoc-Lys(Trt)-OH is not classified as a hazardous substance, it is imperative to handle

it with care in a laboratory setting.[1] Avoid the formation of dust and aerosols, and prevent

contact with skin and eyes.[1]
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Property Value

Chemical Name N-alpha-Fmoc-N-epsilon-trityl-L-lysine

CAS Number 719892-61-2[1]

Molecular Formula C40H38N2O4[2]

Molecular Weight 610.7 g/mol [2]

Appearance Solid

Hazards Not classified as hazardous[1]

II. Personal Protective Equipment (PPE)
A comprehensive assessment of the work area and process should be conducted to determine

the necessary PPE.[3] The minimum required PPE for handling Fmoc-Lys(Trt)-OH and

associated reagents includes:
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Protection Type Recommended PPE Specifications & Rationale

Body Protection Laboratory Coat
Protects skin and clothing from

spills and splashes.[4][5]

Hand Protection Disposable Nitrile Gloves

Provides protection against

incidental chemical contact.[3]

[6] Double-gloving may be

necessary for extended

operations.[3] Contaminated

gloves should be disposed of

properly after use.[1]

Eye and Face Protection
Safety Glasses with Side

Shields

Minimum requirement to

protect from flying particles.[3]

Chemical Splash Goggles

Required when there is a

splash hazard, for example,

when handling solvents.[3][4]

Face Shield

Should be worn in addition to

safety glasses or goggles

when pouring large volumes of

liquids or when a significant

splash hazard is present.[3][4]

Respiratory Protection Dust Mask

Recommended when handling

large quantities of the solid

compound to avoid inhalation

of dust.[1]

Footwear Closed-Toe Shoes

Essential to prevent injuries

from spills or dropped objects.

[3][5]

III. Operational Plan: Step-by-Step Handling
Procedures
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Adherence to good industrial hygiene and safety practices is crucial.[1] Handle the compound

in a well-ventilated area or a chemical fume hood.[7]

A. Weighing the Solid Compound:

Preparation: Ensure the weighing area is clean and free of clutter. Don appropriate PPE,

including a lab coat, nitrile gloves, and safety glasses.

Ventilation: If weighing a significant quantity, perform the task in a chemical fume hood to

minimize dust inhalation.[7]

Weighing: Use a clean spatula and weighing paper. Avoid creating dust. If a small amount of

dust is generated, carefully wipe the area with a damp cloth or paper towel, and dispose of it

as contaminated solid waste.

Transfer: Carefully transfer the weighed solid to a suitable container.

B. Dissolving the Compound (for Solid-Phase Peptide Synthesis):

Solvent Handling: Fmoc-Lys(Trt)-OH is typically dissolved in solvents like N,N-

dimethylformamide (DMF) for peptide synthesis.[8][9] These solvents may have their own

specific hazards. Always consult the Safety Data Sheet (SDS) for the solvent being used.

Procedure:

Work within a chemical fume hood.

Add the appropriate volume of solvent to the vessel containing the weighed Fmoc-
Lys(Trt)-OH.

Gently swirl or stir the mixture until the solid is fully dissolved.

C. Use in Solid-Phase Peptide Synthesis (SPPS):

Fmoc Deprotection: The Fmoc group is typically removed using a 20% piperidine solution in

DMF.[10] Piperidine is a hazardous chemical and should be handled with extreme care in a

fume hood.
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Coupling Reaction: The activated Fmoc-Lys(Trt)-OH is then coupled to the resin-bound

peptide.[8]

Washing: The resin is washed multiple times with solvents like DMF to remove excess

reagents and byproducts.[11]

IV. Disposal Plan
Treat all waste generated from handling Fmoc-Lys(Trt)-OH as hazardous chemical waste

unless specified otherwise by your institution's Environmental Health and Safety (EHS)

department.[7]

A. Solid Waste:

Unused/Expired Compound: Place the solid Fmoc-Lys(Trt)-OH in its original container or a

clearly labeled, sealed, and chemically compatible container.[7]

Contaminated Materials: Items such as used gloves, weighing paper, and pipette tips that

have come into contact with the compound should be collected in a designated, labeled

hazardous waste container.[7]

B. Liquid Waste:

Solvent Waste: Solutions containing Fmoc-Lys(Trt)-OH and solvents like DMF, as well as

waste from the Fmoc deprotection step (containing piperidine and dibenzofulvene-piperidine

adduct), must be collected in a labeled, sealed, and appropriate hazardous waste container.

[7]

Labeling: Clearly label the waste container with "Hazardous Waste" and list all chemical

constituents.[7]

Storage: Store the waste container in a designated hazardous waste accumulation area,

segregated from incompatible chemicals, until it is collected for disposal by the EHS

department.[7]

V. Emergency Procedures
In the event of exposure, follow these first-aid measures and seek medical attention.
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Exposure Route First-Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician if irritation persists.[1]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes. Consult a physician.[1]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]
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Caption: Workflow for the safe handling and disposal of Fmoc-Lys(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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